ME-344: A Technical Guide to Its Mechanism of Action in Cancer Cells
ME-344: A Technical Guide to Its Mechanism of Action in Cancer Cells
Audience: Researchers, scientists, and drug development professionals.
Abstract: ME-344 is a second-generation synthetic isoflavone (B191592) that has demonstrated notable anti-cancer properties in both preclinical and clinical settings.[1] Its mechanism of action is multi-faceted, primarily revolving around the disruption of mitochondrial bioenergetics and the induction of oxidative stress, ultimately leading to cancer cell death.[2] Unlike many conventional chemotherapeutics, ME-344's unique targeting of tumor metabolism provides a promising avenue for treating cancers that are resistant to other therapies. This document provides an in-depth technical overview of ME-344's core mechanisms, supported by quantitative data, detailed experimental protocols, and visual diagrams of the key cellular pathways involved.
Core Mechanism: Disruption of Mitochondrial Bioenergetics
The primary cytotoxic effects of ME-344 are enacted through the targeting of mitochondrial function.[1][2] Cancer cells, despite often favoring glycolysis, frequently rely on oxidative phosphorylation (OXPHOS) for energy and biosynthetic precursors. ME-344 exploits this reliance by directly inhibiting key components of the electron transport chain (ETC).
1.1. Inhibition of Electron Transport Chain Complexes Studies have identified mitochondrial OXPHOS Complex I (NADH: ubiquinone oxidoreductase) as a principal molecular target of ME-344.[3][4] By inhibiting Complex I, ME-344 blocks the flow of electrons, which has several immediate consequences:
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Reduced Oxygen Consumption: Inhibition of the ETC leads to a rapid and pronounced decrease in the cellular oxygen consumption rate (OCR) in sensitive cancer cells.[4][5]
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Decreased ATP Production: The disruption of the proton gradient across the inner mitochondrial membrane impairs the function of ATP synthase (Complex V), leading to a significant reduction in ATP synthesis.[1][3]
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Mitochondrial Membrane Destabilization: While some reports suggest ME-344 induces hyperpolarization of the inner mitochondrial membrane, others note a dissipation of the mitochondrial membrane potential (ΔΨm), which ultimately contributes to the destabilization of OXPHOS supercomplexes.[1][3]
ME-344 has also been shown to exert a lesser inhibitory effect on Complex III.[3] This dual inhibition further cripples the cell's ability to perform oxidative phosphorylation.
Caption: ME-344 primarily inhibits Complex I of the ETC.
1.2. Impact on Glycolysis In response to mitochondrial inhibition, some cancer cells attempt to compensate by upregulating glycolysis. ME-344 has been observed to significantly increase the extracellular acidification rate (ECAR), an indicator of glycolytic flux, particularly in cancer cells that are resistant to the drug's primary effects.[1][5] This suggests that a cell's metabolic phenotype—specifically its glycolytic capacity—can determine its intrinsic sensitivity or resistance to ME-344.[4][5]
Core Mechanism: Induction of Oxidative Stress and Disruption of Redox Homeostasis
A critical consequence of inhibiting the ETC is the leakage of electrons, which then react with molecular oxygen to form reactive oxygen species (ROS), such as superoxide (B77818) and hydrogen peroxide.[1][6]
2.1. ROS Generation and Nrf2 Signaling ME-344 treatment leads to a substantial increase in mitochondrial ROS levels in sensitive cancer cells.[5][7] This surge in oxidative stress activates a cellular defense mechanism orchestrated by the transcription factor Nrf2 (Nuclear erythroid factor 2-like 2).[1][6] Nrf2 translocates to the nucleus and initiates the transcription of antioxidant response genes.[6] However, the overwhelming ROS production induced by ME-344 often surpasses this protective response, turning it into a futile effort that ultimately contributes to cell death.[6]
2.2. Inhibition and Translocation of Heme Oxygenase 1 (HO-1) A key downstream target in this pathway is Heme Oxygenase 1 (HO-1), an enzyme that plays a critical role in redox homeostasis. ME-344 has been shown to directly bind to, inhibit, and alter the structure of HO-1.[6][8] Furthermore, it induces the translocation of HO-1 from the endoplasmic reticulum to the mitochondria, but notably, this occurs only in drug-sensitive cells.[6][8] This dual action of generating ROS while simultaneously disabling a key protective enzyme creates a lethal level of oxidative stress.
Caption: ME-344 disrupts redox balance via ROS and HO-1.
Core Mechanism: Activation of Apoptotic Signaling
The combination of energy depletion and severe oxidative stress triggers downstream signaling cascades that converge on the intrinsic pathway of apoptosis.
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Mitochondrial ERK Activation: The increase in mitochondrial ROS leads to the phosphorylation and activation of ERK1/2 within the mitochondria.[1]
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Bax Translocation and MPT: Activated mitochondrial ERK promotes the translocation of the pro-apoptotic protein Bax from the cytosol to the outer mitochondrial membrane.[1][9] The insertion of Bax, coupled with the loss of ΔΨm, induces mitochondrial permeability transition (MPT), forming pores that release pro-apoptotic factors.[3][9]
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Release of Pro-Apoptotic Factors: Key molecules such as Endonuclease G (EndoG) are released from the mitochondrial intermembrane space.[1][3] EndoG then translocates to the nucleus, where it cleaves DNA and results in chromatin condensation, a hallmark of apoptosis.[1]
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AMPK/mTOR Pathway: The reduction in cellular ATP levels leads to the activation of AMP-activated protein kinase (AMPK), a master regulator of cellular energy status. Activated AMPK can subsequently inhibit the mTOR pathway, which may lead to autophagy.[1]
Caption: Downstream apoptotic signaling cascade from ME-344.
Ancillary Mechanism: Inhibition of Tubulin Polymerization
In addition to its primary effects on mitochondria, ME-344 has demonstrated a distinct mechanism of action in acute myeloid leukemia (AML) cells.[7] It was found to inhibit tubulin polymerization by interacting with tubulin near the colchicine-binding site.[7] This disruption of microtubule dynamics leads to a G2/M phase cell cycle arrest and subsequent cell death.[1] Importantly, this effect appears to be independent of ROS generation, as antioxidant treatment did not rescue leukemia cells from ME-344-induced death.[7] This suggests a dual-targeting capability that could be particularly effective in certain cancer types.
Quantitative Data Summary
Table 1: In Vitro Cytotoxicity and Mitochondrial Inhibition
| Parameter | Cell Line(s) | Value | Reference |
| IC₅₀ | Leukemia Panel (7 lines) | 70–260 nM | [1][7] |
| Complex I Activity | Isolated HEK293T Mitochondria | 28.6% of control | [3] |
| Complex III Activity | Isolated HEK293T Mitochondria | 89.2% of control (10.8% inhibition) | [3] |
Table 2: Preclinical In Vivo Efficacy
| Model | Treatment | Endpoint | Result | Reference |
| Leukemia Xenograft | ME-344 (50-100 mg/kg) | Tumor Growth | Up to 95% reduction vs. control | [7][10] |
Table 3: Clinical Trial Efficacy
| Trial / Cancer Type | Combination Agent | N (evaluable) | Endpoint | Result | Reference |
| Phase 1b / mCRC | Bevacizumab | 20 | 16-week PFS Rate | 25% | [11][12] |
| Phase 1b / mCRC | Bevacizumab | 23 | Median PFS | 1.9 months | [13][14] |
| Phase 1b / mCRC | Bevacizumab | 23 | Median OS | 6.7 months | [13][14] |
| Phase 0/I / Breast | Bevacizumab | 42 | Ki67 Change (Day 28) | -23.4% (vs. +186% for placebo) | [15] |
Experimental Protocols
The following are generalized protocols for key experiments used to elucidate the mechanism of action of ME-344.
6.1. Measurement of OCR and ECAR This protocol is based on the use of a Seahorse XF Analyzer to measure mitochondrial respiration and glycolysis.
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Cell Seeding: Seed cancer cells (e.g., 20,000-40,000 cells/well) in a Seahorse XF cell culture microplate and allow them to adhere overnight.
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Assay Medium: The following day, replace the growth medium with XF Base Medium supplemented with glucose, pyruvate, and L-glutamine, and incubate in a non-CO₂ incubator for 1 hour.
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Compound Loading: Load ME-344 into the appropriate injector port of the sensor cartridge. Other ports can be loaded with mitochondrial stress test compounds (e.g., oligomycin, FCCP, rotenone/antimycin A) for a full bioenergetic profile.
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Seahorse Analysis: Place the calibrated sensor cartridge into the cell plate and begin the assay. A typical protocol involves measuring basal OCR and ECAR, followed by the injection of ME-344 and subsequent measurements to determine its immediate effect.
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Data Normalization: After the run, normalize the data to cell number, typically determined by a CyQUANT assay or similar cell counting method.
References
- 1. Pharmacology of ME-344, a novel cytotoxic isoflavone - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Anti-cancer analogues ME-143 and ME-344 exert toxicity by directly inhibiting mitochondrial NADH: ubiquinone oxidoreductase (Complex I) - PMC [pmc.ncbi.nlm.nih.gov]
- 4. drugtargetreview.com [drugtargetreview.com]
- 5. Redox Signaling and Bioenergetics Influence Lung Cancer Cell Line Sensitivity to the Isoflavone ME-344 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Isoflavone ME-344 disrupts redox homeostasis and mitochondrial function by targeting Heme Oxygenase 1 - PMC [pmc.ncbi.nlm.nih.gov]
- 7. A novel isoflavone, ME-344, targets the cytoskeleton in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Isoflavone ME-344 Disrupts Redox Homeostasis and Mitochondrial Function by Targeting Heme Oxygenase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. researchgate.net [researchgate.net]
- 11. cancernetwork.com [cancernetwork.com]
- 12. ME-344 and Bevacizumab in Previously Treated Metastatic Colorectal Cancer [clin.larvol.com]
- 13. A Phase 1b study of the OxPhos inhibitor ME-344 with bevacizumab in refractory metastatic colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. A Phase 1b study of the OxPhos inhibitor ME-344 with bevacizumab in refractory metastatic colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Randomized Phase 0/I Trial of the Mitochondrial Inhibitor ME-344 or Placebo Added to Bevacizumab in Early HER2-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
